molecular formula C19H19N3O4 B2684975 N-((2-(2-oxopyrrolidin-1-yl)pyridin-4-yl)methyl)-2,3-dihydrobenzo[b][1,4]dioxine-2-carboxamide CAS No. 2034465-56-8

N-((2-(2-oxopyrrolidin-1-yl)pyridin-4-yl)methyl)-2,3-dihydrobenzo[b][1,4]dioxine-2-carboxamide

Cat. No.: B2684975
CAS No.: 2034465-56-8
M. Wt: 353.378
InChI Key: SJIMOXZDMLQVBN-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

The compound contains a pyrrolidine ring, which is a five-membered ring with one nitrogen atom . Pyrrolidine is a common scaffold in medicinal chemistry and is used to obtain compounds for the treatment of various diseases . The compound also contains a pyridine ring, which is a six-membered ring with two nitrogen atoms. Pyridine derivatives have been studied for their anti-tubercular activity .


Synthesis Analysis

The synthesis of such a compound would likely involve the formation of the pyrrolidine and pyridine rings, followed by the attachment of the other functional groups. The exact synthetic route would depend on the specific reagents and conditions used .


Molecular Structure Analysis

The molecular structure of the compound would be determined by the arrangement of the atoms and the bonds between them. The presence of the pyrrolidine and pyridine rings would contribute to the three-dimensional shape of the molecule .


Chemical Reactions Analysis

The chemical reactions involving this compound would depend on the reactivity of the functional groups present in it. The pyrrolidine and pyridine rings, for example, might undergo reactions with electrophiles or nucleophiles .


Physical And Chemical Properties Analysis

The physical and chemical properties of the compound would be influenced by its molecular structure. For example, the presence of the pyrrolidine and pyridine rings might affect its solubility, melting point, and other properties .

Scientific Research Applications

Synthetic Methodologies and Chemical Properties

  • High-Yield Synthesis Techniques : A study by Bobeldijk et al. (1990) describes a simple and high-yield synthesis method for precursor compounds used in radiopharmaceutical preparations, highlighting the chemical's utility in creating complex molecules for diagnostic imaging Bobeldijk et al., 1990.

  • Novel Magnetic Nanoadsorbent for Heavy Metal Removal : Zargoosh et al. (2015) synthesized a novel magnetic nanoadsorbent for the effective removal of Zn2+ and Cd2+ ions from industrial wastes, showcasing the compound's potential in environmental cleanup applications Zargoosh et al., 2015.

  • Inhibitors Derived from Thieno[2,3‐d]‐pyrimidine Derivatives : Research by El-All et al. (2016) on SARS‐CoV 3C‐Like Protease Inhibitors derived from Thieno[2,3‐d]‐pyrimidine showcases the potential therapeutic applications of such compounds in treating viral infections El-All et al., 2016.

Potential Therapeutic Applications

  • Anti-Inflammatory and Analgesic Agents : A study by Abu‐Hashem et al. (2020) synthesized novel compounds derived from Visnaginone and Khellinone, demonstrating significant anti-inflammatory and analgesic properties, suggesting potential for development into therapeutic agents Abu‐Hashem et al., 2020.

  • Anticonvulsant Agents : Deodhar et al. (2009) explored the synthesis and evaluation of phenytoin derivatives, revealing their potential as anticonvulsant agents, which may offer new avenues for the treatment of epilepsy Deodhar et al., 2009.

Environmental and Analytical Applications

  • Magnetic Nanoadsorbent for Heavy Metal Removal : The innovative use of synthesized magnetic nanoadsorbents for the removal of heavy metals from industrial wastes indicates the compound's utility in environmental remediation efforts Zargoosh et al., 2015.

Mechanism of Action

Future Directions

Future research on this compound could involve further exploration of its biological activity and potential therapeutic uses. Additionally, modifications to the molecular structure could be made to improve its properties or to investigate the structure-activity relationship .

Properties

IUPAC Name

N-[[2-(2-oxopyrrolidin-1-yl)pyridin-4-yl]methyl]-2,3-dihydro-1,4-benzodioxine-3-carboxamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C19H19N3O4/c23-18-6-3-9-22(18)17-10-13(7-8-20-17)11-21-19(24)16-12-25-14-4-1-2-5-15(14)26-16/h1-2,4-5,7-8,10,16H,3,6,9,11-12H2,(H,21,24)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

SJIMOXZDMLQVBN-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1CC(=O)N(C1)C2=NC=CC(=C2)CNC(=O)C3COC4=CC=CC=C4O3
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C19H19N3O4
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

353.4 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.